Cas no 81946-53-4 (3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine)

• Product name: 3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine
• CAS No: 81946-53-4
• MF: C₉H₈N₂O₃S
• MW: 224.236
• CID: 2803259
• PubChem ID: 12793547

3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine
• DTXSID40510057
• 81946-53-4
• SCHEMBL8138978

• Inchi： InChI=1S/C9H8N2O3S/c1-15-9-5-14-8-4-6(11(12)13)2-3-7(8)10-9/h2-4H,5H2,1H3
• InChI Key： TVTYNKZCQFNQIG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 224.02556330Da
• Monoisotopic Mass: 224.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7Ų
• XLogP3: 1.9